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Introduction

Schineolignin C is a lignan compound isolated from Schisandra chinensis, a plant with a long
history of use in traditional medicine, particularly in East Asia. Lignans from Schisandra
chinensis are a well-studied class of phytochemicals known for a wide range of biological
activities, including anti-inflammatory, antioxidant, neuroprotective, and anticancer effects.
While specific research on Schineolignin C is still emerging, this guide provides a
comprehensive overview of the background, isolation, and known biological activities of related
lignans from Schisandra chinensis, offering a valuable resource for researchers interested in
this novel compound. The information presented here is based on the broader literature
concerning lignans and neolignans from this plant species, providing a predictive framework for
the potential properties and mechanisms of action of Schineolignin C.

Chemical Structure and Natural Source

Schineolignin C belongs to the lignan family of natural products, which are characterized by
the coupling of two phenylpropanoid units. It has been identified as a constituent of the roots of
Schisandra chinensis (Turcz.) Baill., a woody vine native to Northern China, Russia, and Korea.
The isolation of related compounds, such as Schineolignin D, a phenylpropanoid, has been
reported from the same plant source, suggesting a rich and diverse phytochemical profile within
the roots of this species[1].
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Biological Activities

While specific quantitative data on the biological activities of Schineolignin C are not yet
widely available in the public domain, the broader class of lignans from Schisandra chinensis
has been extensively studied. These compounds are known to possess significant therapeutic
potential across several domains.

Anti-inflammatory Activity

Lignans isolated from Schisandra chinensis have demonstrated potent anti-inflammatory
effects. Studies on various dibenzocyclooctadiene lignans have shown that they can suppress
the production of pro-inflammatory mediators. The anti-inflammatory activity of these
compounds is a key area of research, with many lignans exhibiting inhibitory effects on critical
inflammatory pathways[2][3].

Antioxidant Activity

Many lignans from Schisandra sphenanthera, a closely related species, have shown
noteworthy antioxidant activity. This is often assessed through their capacity to scavenge free
radicals, such as 2,2-diphenyl-1-picrylhydrazyl (DPPH)[2]. The antioxidant properties of these
compounds are believed to contribute significantly to their overall health benefits.

Neuroprotective Effects

Recent research has highlighted the neuroprotective potential of compounds isolated from the
roots of Schisandra chinensis. For instance, the related compound Schineolignin D has shown
statistically significant neuroprotective activity in PC12 cell lines induced by hydrogen peroxide
(H202) at a concentration of 12.5 pyM[1]. This suggests that Schineolignin C may also possess
neuroprotective properties, a promising avenue for further investigation.

Anticancer Activity

Certain lignans from the rattan stems of Schisandra chinensis have been evaluated for their
cytotoxic activities against human cancer cell lines. While some compounds exhibited weak
cytotoxic activity, this remains an active area of research for the development of novel
anticancer agents[3].
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Quantitative Data on Related Lighans

To provide a comparative context for the potential bioactivity of Schineolignin C, the following
table summarizes quantitative data for other lignans isolated from Schisandra species.

Biological
Compound . Assay IC50 Value Reference
Activity
Lignan 8 (from S. o DPPH radical
Antioxidant ) 35 pg/mL [2]
sphenanthera) scavenging
Lignan 13 (from o DPPH radical
Antioxidant ) 48 pg/mL [2]
S. sphenanthera) scavenging
Lignan 1 (from S. o DPPH radical
Antioxidant ) 92 pg/mL 2]
sphenanthera) scavenging
Lignan 7 (from S. o DPPH radical
Antioxidant ) 115 pg/mL [2]
sphenanthera) scavenging
Lignan 2 (from S. o Human Hela
i ] Cytotoxicity ] 30.6 uM [3]
chinensis) cancer cell lines
Lignan 8 (from S. o Human Hela
i ] Cytotoxicity ) 41.0 yM [3]
chinensis) cancer cell lines
Lignan 6 (from S. o Human Hela
i ] Cytotoxicity ) 86.3 uM [3]
chinensis) cancer cell lines
Cisplatin o Human Hela
Cytotoxicity 27.3 uM [3]

(positive control)

cancer cell lines

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Schineolignin C would
be found in its primary publication. However, based on the methodologies reported for similar
lignans from Schisandra chinensis, a general workflow can be outlined.

General Isolation and Purification Workflow
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Dried Roots of Schisandra chinensis

'

Extraction with Organic Solvent (e.g., Ethanol)

'

Partitioning with Solvents of Varying Polarity

'

Column Chromatography (Silica Gel, Sephadex)

'

Preparative High-Performance Liquid Chromatography (HPLC)

Pure Schineolignin C
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Inflammatory Stimulus (e.g., LPS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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